Cas no 1313734-85-8 (1,3-Dibromoacetone-13C3)

1,3-Dibromoacetone-13C3 structure
1,3-Dibromoacetone-13C3 structure
Product Name:1,3-Dibromoacetone-13C3
CAS No:1313734-85-8
MF:C3H4Br2O
MW:218.849224090576
CID:2770197
PubChem ID:329765338
Update Time:2025-04-21

1,3-Dibromoacetone-13C3 Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dibromo(~13~C_3_)propan-2-one
    • 1313734-85-8
    • 1,3-Dibromoacetone-13C3, 99 atom % 13C, 97% (CP)
    • DTXCID80696748
    • DTXSID70746004
    • 1,3-Dibromoacetone-13C3
    • MDL: MFCD19686981
    • Inchi: 1S/C3H4Br2O/c4-1-3(6)2-5/h1-2H2/i1+1,2+1,3+1
    • InChI Key: LQQKDSXCDXHLLF-VMIGTVKRSA-N
    • SMILES: Br[13CH2][13C]([13CH2]Br)=O

Computed Properties

  • Exact Mass: 218.87091Da
  • Monoisotopic Mass: 216.87295Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >

1,3-Dibromoacetone-13C3 Security Information

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